1-Chloro-1-(4-(chloromethyl)-2-mercaptophenyl)propan-2-one
Description
This compound belongs to the class of α-chloroketones with a substituted phenyl ring. Its structure features a propan-2-one backbone chlorinated at the α-position and a phenyl ring substituted with a chloromethyl group at the 4-position and a mercapto (-SH) group at the 2-position.
Properties
Molecular Formula |
C10H10Cl2OS |
|---|---|
Molecular Weight |
249.16 g/mol |
IUPAC Name |
1-chloro-1-[4-(chloromethyl)-2-sulfanylphenyl]propan-2-one |
InChI |
InChI=1S/C10H10Cl2OS/c1-6(13)10(12)8-3-2-7(5-11)4-9(8)14/h2-4,10,14H,5H2,1H3 |
InChI Key |
JLJWWSOPQRAGBQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=C(C=C(C=C1)CCl)S)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
(a) 1-Chloro-1-(3-(chloromethyl)-2-(methylthio)phenyl)propan-2-one
- Key Differences : Replaces the mercapto (-SH) group with a methylthio (-SMe) substituent.
- Molecular Formula : C₁₁H₁₂Cl₂OS vs. C₁₁H₁₁Cl₂OS (target compound) .
- Reactivity : The -SMe group is less nucleophilic than -SH, reducing thiol-mediated reactions (e.g., disulfide formation).
- Applications : Used as a high-purity API intermediate, suggesting the target compound may also serve in pharmaceutical synthesis .
(b) 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one
- Key Differences : Incorporates a hydrazinylidene group (-N=N-) and a 4-methoxyphenyl substituent instead of the chloromethyl-mercaptophenyl system.
- Synthesis: Prepared via reaction of substituted benzenediazonium chloride with methyl 2-chloro-3-oxobutanoate, highlighting the versatility of α-chloroketones in forming hydrazone derivatives .
(c) 1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one
- Key Differences : Lacks the α-chlorine and phenyl substituents but includes a cyclopropyl group.
- Molecular Formula : C₁₂H₁₃ClO vs. C₁₁H₁₁Cl₂OS (target compound) .
- Applications : Used in materials science and organic synthesis, indicating possible utility of the target compound in polymer or ligand design .
Physicochemical Properties
*Calculated based on molecular formula C₁₁H₁₁Cl₂OS.
Critical Analysis of Evidence
- Structural Data : Direct crystallographic data for the target compound are absent, but analogous structures (e.g., hydrazinylidene derivatives) confirm the stability of α-chloroketones in planar configurations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
